(3-Cyclopropyl-2-methyl-5-(trifluoromethyl)phenyl)boronic acid

• Molecular Formula: C11H12BF3O2
• Molecular Weight: 244.02 g/mol
• IUPAC Name: [3-cyclopropyl-2-methyl-5-(trifluoromethyl)phenyl]boronic acid
• InChI: InChI=1S/C11H12BF3O2/c1-6-9(7-2-3-7)4-8(11(13,14)15)5-10(6)12(16)17/h4-5,7,16-17H,2-3H2,1H3
• InChI Key: ZMWFHYAXZWFXIA-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CC(=C1C)C2CC2)C(F)(F)F)(O)O

Description

(3-Cyclopropyl-2-methyl-5-(trifluoromethyl)phenyl)boronic acid is an organoboron compound that has garnered significant interest in the field of organic chemistry. This compound is characterized by the presence of a boronic acid group attached to a phenyl ring, which is further substituted with cyclopropyl, methyl, and trifluoromethyl groups. The unique structural features of this compound make it a valuable reagent in various chemical reactions, particularly in the synthesis of complex organic molecules.

Preparation Methods

The synthesis of (3-Cyclopropyl-2-methyl-5-(trifluoromethyl)phenyl)boronic acid typically involves the following steps:

Suzuki-Miyaura Coupling: This is one of the most common methods for preparing boronic acids.

Borylation Reactions: Direct borylation of aromatic compounds using diborane or boron trihalides can also be employed.

Industrial Production: Industrial production methods often involve large-scale Suzuki-Miyaura coupling reactions due to their efficiency and scalability.

Chemical Reactions Analysis

(3-Cyclopropyl-2-methyl-5-(trifluoromethyl)phenyl)boronic acid undergoes various chemical reactions, including:

Oxidation: The boronic acid group can be oxidized to form phenols using oxidizing agents such as hydrogen peroxide.

Reduction: Reduction reactions can convert the boronic acid group to a hydroxyl group.

Substitution: The compound can participate in substitution reactions, particularly in the presence of nucleophiles.

Suzuki-Miyaura Coupling: This reaction forms carbon-carbon bonds, making it a valuable tool in organic synthesis.

Common reagents and conditions used in these reactions include palladium catalysts, bases such as potassium carbonate, and solvents like tetrahydrofuran . Major products formed from these reactions include substituted phenyl derivatives and complex organic molecules .

Scientific Research Applications

(3-Cyclopropyl-2-methyl-5-(trifluoromethyl)phenyl)boronic acid has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in the synthesis of complex organic molecules, particularly in the formation of carbon-carbon bonds through Suzuki-Miyaura coupling.

Biology: The compound is used in the development of biologically active molecules, including potential pharmaceuticals.

Medicine: Research is ongoing into its potential use in drug development, particularly for targeting specific molecular pathways.

Industry: It is used in the production of advanced materials and fine chemicals.

Mechanism of Action

The mechanism of action of (3-Cyclopropyl-2-methyl-5-(trifluoromethyl)phenyl)boronic acid primarily involves its role as a reagent in chemical reactions. In Suzuki-Miyaura coupling, the boronic acid group undergoes transmetalation with a palladium catalyst, followed by reductive elimination to form a carbon-carbon bond . The molecular targets and pathways involved depend on the specific reaction and application.

Comparison with Similar Compounds

(3-Cyclopropyl-2-methyl-5-(trifluoromethyl)phenyl)boronic acid can be compared with other boronic acids such as:

3-(Trifluoromethyl)phenylboronic acid: Similar in structure but lacks the cyclopropyl and methyl groups.

3,5-Bis(trifluoromethyl)phenylboronic acid: Contains two trifluoromethyl groups but lacks the cyclopropyl and methyl groups.

4-(Trifluoromethyl)phenylboronic acid: Similar but with the trifluoromethyl group in the para position.

The uniqueness of (3-Cyclopropyl-2-methyl-5-(trifluoromethyl)phenyl)boronic acid lies in its specific substitution pattern, which imparts distinct reactivity and properties compared to other boronic acids.